1-Ethoxy-4-nitro-2,6-bis(trifluoromethyl)benzimidazole

• CAS No.: 57322-69-7
• Molecular Formula: C11H7F6N3O3
• Molecular Weight: 343.18 g/mol
• IUPAC Name: 1-ethoxy-4-nitro-2,6-bis(trifluoromethyl)benzimidazole
• InChI: InChI=1S/C11H7F6N3O3/c1-2-23-19-6-3-5(10(12,13)14)4-7(20(21)22)8(6)18-9(19)11(15,16)17/h3-4H,2H2,1H3
• InChI Key: XGQZLVJAHHIEBC-UHFFFAOYSA-N
• Canonical SMILES: CCON1C2=C(C(=CC(=C2)C(F)(F)F)[N+](=O)[O-])N=C1C(F)(F)F

Description

1-Ethoxy-4-nitro-2,6-bis(trifluoromethyl)benzimidazole is a useful research compound. Its molecular formula is C11H7F6N3O3 and its molecular weight is 343.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 6 g. portion of 1-hydroxy-4-nitro-2,6-bis(trifluoromethyl)benzimidazole was mixed with 50 ml. of methanol, 10 ml. of ethyl iodide, and 2.5 g. of sodium ethoxide. The mixture was heated at reflux temperature overnight with stirring, and was then cooled and evaporated to dryness. The residue was taken up in ether, and the ether solution was washed with water. The ether layer was then evaporated to dryness, and the residue was recrystallized from petroleum ether to produce the desired 1-ethoxy-4-nitro-2,6-bis(trifluoromethyl)benzimidazole, m.p. 94°-96°C.